87967-95-1(5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde)

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxaldehyde,5-methyl-3-phenyl-
- 5-Methyl-3-phenylisoxazole-4-carboxaldehyde
- 5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde
- 5-methyl-3-phenyl-4-isoxazolecarbaldehyde
- 5-Methyl-3-phenylisoxazole-4-carbaldehyde
- C11H9NO2
- 3-phenyl-5-methyl-4-isoxazolecarbaldehyde
- 5-methyl-3-phenyl-4-isoxazole carboxaldehyde
- 5-Methyl-3-phenyl-isoxazol-4-carbaldehyd
- 5-methyl-3-phenyl-isoxazole-4-carbaldehyde
- 5-Methyl-3-phenyl-4-isoxazolecarboxaldehyde (ACI)
- 3-Phenyl-5-methylisoxazole-4-carboxaldehyde
- SCHEMBL195456
- BP-10378
- 5-Methyl-3-phenylisoxazole-4-carboxaldehyde, 97%
- 4-Isoxazolecarboxaldehyde, 5-methyl-3-phenyl-
- 87967-95-1
- DTXSID60379840
- CS-0206616
- F17085
- AKOS022642404
- J-517785
- DB-011028
- SMSBKEHQYUYAHK-UHFFFAOYSA-N
- MFCD02677714
- PS-4240
- MDL： MFCD02677714
- Inchi： 1S/C11H9NO2/c1-8-10(7-13)11(12-14-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key： SMSBKEHQYUYAHK-UHFFFAOYSA-N
- SMILES： O=CC1=C(C)ON=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 187.06300
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1Å²
XLogP3: 1.9

Experimental Properties

Melting Point: 51-54 °C
Boiling Point: 110-112°C
Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c
PSA: 43.10000
LogP: 2.46250
Sensitiveness: Light Sensitive

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：2-8°C

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D767467-25g	5-Methyl-3-phenylisoxazole-4-carboxaldehyde	87967-95-1	97%	25g	$2175	2023-09-02
TRC	M339348-100mg	5-Methyl-3-phenylisoxazole-4-carboxaldehyde	87967-95-1		100mg	$ 65.00	2022-06-03
TRC	M339348-500mg	5-Methyl-3-phenylisoxazole-4-carboxaldehyde	87967-95-1		500mg	$ 135.00	2022-06-03
Chemenu	CM278465-1g	5-Methyl-3-phenylisoxazole-4-carbaldehyde	87967-95-1	95%	1g	$***	2023-05-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	699683-1G	5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde	87967-95-1	97%	1G	￥844.72	2022-02-24
A2B Chem LLC	AB69419-5g	5-Methyl-3-phenyl-4-isoxazolecarbaldehyde	87967-95-1	≥ 98% (HPLC)	5g	$331.00	2024-04-19
Aaron	AR003NKN-100mg	5-Methyl-3-phenylisoxazole-4-carboxaldehyde	87967-95-1	98%	100mg	$19.00	2025-01-22
1PlusChem	1P003NCB-25g	5-Methyl-3-phenylisoxazole-4-carboxaldehyde	87967-95-1	≥ 98% (HPLC)	25g	$1250.00	2025-02-20
A2B Chem LLC	AB69419-10g	5-Methyl-3-phenyl-4-isoxazolecarbaldehyde	87967-95-1	≥ 98% (HPLC)	10g	$589.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1277286-5g	5-Methyl-3-phenyl-4-isoxazolecarbaldehyde	87967-95-1	98+%	5g	￥8326.00	2024-04-27

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Production Method

Synthetic Circuit 1

18718-79-1

87967-95-1

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; overnight, rt

Reference

Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress

Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

Synthetic Circuit 2

622-31-1

4341-76-8

87967-95-1

Reaction Conditions

1.1 Reagents: Chlorosuccinimide , Alumina ; 10 min, 40 °C; 10 min, 40 °C; 10 min, 40 °C
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran ; rt; 1 h, 70 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 h, 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; overnight, rt
3.2 Reagents: Water
4.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; overnight, rt

Reference

Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress

Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

Synthetic Circuit 3

105-45-3

87967-95-1

Reaction Conditions

Reference

Highly substituted isoxazoles: the Baylis-Hillman reaction of substituted 4-isoxazolecarboxaldehydes and attempted cyclization to isoxazole-annulated derivatives

Roy, Amrendra K.; et al, Synthesis, 2003, (9), 1347-1356

Synthetic Circuit 4

1143-82-4

87967-95-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; overnight, rt
2.2 Reagents: Water
3.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; overnight, rt

Reference

Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress

Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

Synthetic Circuit 5

1136-45-4

87967-95-1

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; overnight, rt
1.2 Reagents: Water
2.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; overnight, rt

Reference

Chiral Mercaptoacetamides Display Enantioselective Inhibition of Histone Deacetylase 6 and Exhibit Neuroprotection in Cortical Neuron Models of Oxidative Stress

Kalin, Jay H.; et al, ChemMedChem, 2012, 7(3), 425-439

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Raw materials

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Preparation Products

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde (87967-95-1)

5-methyl-3-phenyl-1,2-oxazole-4-carbaldehyde Related Literature

1. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†

Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
2. 3D printing of thermoreversible polyurethanes with targeted shape memory and precise in situ self-healing properties†

Yue Zhang,Xiang-Yu Yin,Mingyue Zheng,Carolyn Moorlag,Jun Yang J. Mater. Chem. A, 2019,7, 6972-6984
3. A bi-metallic MOF catalyst via sensitive detection & adsorption of Fe3+ ions for size-selective reaction prompting†

Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
4. A {Cd4Cl2O14} cluster functionalized sandwich-type tungstoarsenate as a conformation modulator for misfolding Aβ peptides†

Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
5. 4D Biochemical Photocustomization of Hydrogel Scaffolds for Biomimetic Tissue Engineering

RyanM.Francis,ColeA.DeForest
6. A bio-inspired zinc finger analogue anchored in 2D hexagonal mesoporous silica for room temperature CO2 activation via a hydrogenocarbonate route†

Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
7. 6-endo or not 6-endo, that is the question: correcting an erroneous structural assignment and mechanistic presumption†

John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
8. A blue-white-yellow color-tunable excited state intramolecular proton transfer (ESIPT) fluorophore: sensitivity to polar–nonpolar solvent ratios

Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
9. 99mTc-DTPA-bis-c(RGDfK) a potential alpha(v)beta3 integrin based homobivalent radioligand for imaging neoangiogenesis in malignant glioma and melanoma†

Puja Panwar Hazari,Anil Kumar Mishra,Béatrice Vergier RSC Adv., 2015,5, 60161-60171
10. A compact, all-optical, THz wave generator based on self-modulation in a slab photonic crystal waveguide with a single sub-nanometer graphene layer

R. Asadi,Z. Ouyang,M. M. Mohammd Nanoscale, 2015,7, 11379-11385